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Compound Name: [2-(Methylthio)phenoxy]acetic Acid
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For Researchers, Scientists, and Drug Development Professionals

Introduction
[2-(Methylthio)phenoxy]acetic acid is a synthetic organic compound belonging to the

phenoxyacetic acid class. This class of compounds is well-recognized for its biological

activities, particularly as herbicides and plant growth regulators that mimic the action of the

natural plant hormone auxin. The introduction of a methylthio group at the ortho position of the

phenoxy ring can modulate the molecule's physicochemical properties and biological efficacy,

making it a subject of interest for research in agrochemicals and potentially in pharmaceuticals.

This technical guide provides a comprehensive review of the available literature on [2-
(Methylthio)phenoxy]acetic acid, focusing on its synthesis, chemical properties, biological

activities, and mechanism of action.

Chemical and Physical Properties
[2-(Methylthio)phenoxy]acetic acid is a solid at room temperature with the chemical formula

C₉H₁₀O₃S and a molecular weight of 198.24 g/mol .[1] Key identifiers for this compound are

provided in the table below.
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Property Value

CAS Number 3395-40-2

Molecular Formula C₉H₁₀O₃S

Molecular Weight 198.24 g/mol

MDL Number MFCD09972274

Table 1: Chemical Identifiers for [2-(Methylthio)phenoxy]acetic Acid.

Synthesis
The primary method for synthesizing [2-(Methylthio)phenoxy]acetic acid is the Williamson

ether synthesis.[2][3][4] This reaction involves the nucleophilic substitution of a haloacetic acid

or its salt by a phenoxide ion.

Experimental Protocol: Williamson Ether Synthesis of
Phenoxyacetic Acids
While a specific detailed protocol for [2-(Methylthio)phenoxy]acetic acid is not readily

available in the reviewed literature, a general procedure for the synthesis of substituted

phenoxyacetic acids can be adapted.[2][5][6]

Reactants:

2-(Methylthio)phenol

Chloroacetic acid or Sodium chloroacetate

A strong base (e.g., Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH))

Solvent (e.g., water, ethanol, or acetone)

Acid for workup (e.g., Hydrochloric acid (HCl))

Procedure:
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Formation of the Phenoxide: 2-(Methylthio)phenol is dissolved in a suitable solvent, and a

stoichiometric amount of a strong base (e.g., NaOH) is added to deprotonate the phenolic

hydroxyl group, forming the sodium 2-(methylthio)phenoxide.[7]

Nucleophilic Substitution: A solution of sodium chloroacetate in water is then added to the

phenoxide solution. The mixture is heated to reflux to facilitate the Sₙ2 reaction, where the

phenoxide attacks the alpha-carbon of the chloroacetate, displacing the chloride ion and

forming the ether linkage.[3]

Reaction Monitoring: The progress of the reaction can be monitored by thin-layer

chromatography (TLC).

Workup and Isolation: After the reaction is complete, the mixture is cooled and acidified with

a strong acid like HCl. This protonates the carboxylate group, leading to the precipitation of

the crude [2-(Methylthio)phenoxy]acetic acid.

Purification: The crude product is collected by filtration and can be purified by

recrystallization from a suitable solvent, such as water or an ethanol/water mixture, to yield

the pure product.
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Caption: Williamson Ether Synthesis Workflow.

Biological Activity and Mechanism of Action
[2-(Methylthio)phenoxy]acetic acid is primarily recognized for its role as an intermediate in

the synthesis of herbicides and plant growth regulators.[1] Its biological activity stems from its

structural similarity to the natural plant hormone indole-3-acetic acid (IAA), classifying it as a

synthetic auxin.

Plant Growth Regulation and Herbicidal Activity
Synthetic auxins like phenoxyacetic acids induce a variety of physiological responses in plants.

At low concentrations, they can promote cell elongation, cell division, and adventitious root

formation.[8] However, at higher concentrations, they act as herbicides, particularly against

broadleaf weeds.[8] The herbicidal effect is a result of uncontrolled and disorganized growth,

leading to stem twisting (epinasty), leaf malformation, and eventual plant death.

The mechanism of action of auxin-like herbicides involves their binding to auxin receptors in

the plant cell nucleus, primarily the TRANSPORT INHIBITOR RESPONSE 1/AUXIN

SIGNALING F-BOX (TIR1/AFB) family of proteins.[9][10] This binding event promotes the

degradation of Aux/IAA transcriptional repressor proteins.[9][11] The degradation of these

repressors unleashes Auxin Response Factors (ARFs), which then regulate the transcription of

numerous genes involved in plant growth and development. The overstimulation of these

pathways by synthetic auxins leads to the observed herbicidal effects.

While specific quantitative data (e.g., IC₅₀ or EC₅₀ values) for the herbicidal or plant growth

regulatory activity of [2-(Methylthio)phenoxy]acetic acid are not available in the reviewed

literature, studies on other substituted phenoxyacetic acids indicate that the nature and position

of substituents on the aromatic ring significantly influence their biological activity.
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Caption: Simplified Auxin Signaling Pathway.
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Potential Applications in Drug Development
While the primary application of phenoxyacetic acids has been in agriculture, derivatives of this

scaffold have been explored for various pharmacological activities. The structural features of

[2-(Methylthio)phenoxy]acetic acid could serve as a starting point for the design of novel

therapeutic agents. The phenoxyacetic acid moiety is present in some non-steroidal anti-

inflammatory drugs (NSAIDs). Further research would be necessary to explore any potential

pharmacological activities of [2-(Methylthio)phenoxy]acetic acid and its derivatives.

Conclusion
[2-(Methylthio)phenoxy]acetic acid is a synthetic auxin analog with established use as an

intermediate in the agrochemical industry. Its synthesis is readily achievable through the

Williamson ether synthesis. The biological activity of this compound is attributed to its ability to

mimic natural auxin, leading to plant growth regulation at low doses and herbicidal effects at

higher concentrations by disrupting the auxin signaling pathway. While quantitative data on its

specific biological potency is limited in the public domain, the principles of its action are well-

understood within the broader context of phenoxyacetic acid herbicides. Further research could

explore the potential of this and related compounds in other biological applications, including

drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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